Cas no 28495-27-4 (1,4-Cyclohexadiene,1-(1-methylethoxy)-)

• Product Name: 1,4-Cyclohexadiene,1-(1-methylethoxy)-
• CAS No: 28495-27-4
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 264752
• PubChem ID: 141420
• Update Time: 2025-04-19

1,4-Cyclohexadiene,1-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene,1-(1-methylethoxy)-
• 1-Isopropoxy-1,4-cyclohexadiene
• 1-propan-2-yloxycyclohexa-1,4-diene
• 28495-27-4
• CUQXWNYLALDUGJ-UHFFFAOYSA-N
• SCHEMBL11791435
• DTXSID00182719

• Inchi： 1S/C9H14O/c1-8(2)10-9-6-4-3-5-7-9/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： CUQXWNYLALDUGJ-UHFFFAOYSA-N
• SMILES： O(C1=CCC=CC1)C(C)C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.9
• Boiling Point: 204.6°Cat760mmHg
• Flash Point: 69.7°C
• Refractive Index: 1.477
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds